N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-but-3-ynyl-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C13H15NO/c1-3-4-8-14-13(15)10-12-7-5-6-11(2)9-12/h1,5-7,9H,4,8,10H2,2H3,(H,14,15)
• InChI Key: JIFYTSAPXQWUJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCC#C
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

N-(but-3-yn-1-yl)-2-(m-tolyl)acetamide, also known as BTA, is a compound that has been widely studied for its potential applications in various fields of scientific research.

Scientific Research Applications

Biological Activities and Molecular Docking

A study by Gull et al. (2016) synthesized a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides to evaluate their biological activities, including antioxidant, antibacterial, and urease inhibition. These compounds displayed significant activity for urease inhibition, with N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide being the most active. Molecular docking studies revealed that these acetamide derivatives bind to the non-metallic active site of the urease enzyme, indicating their potential in biochemical applications.

Hydroformylation in Synthesis

Dekeukeleire et al. (2010) explored the synthesis of biologically relevant functionalized N-[4-(2-oxoazetidin-1-yl)-but-1-enyl]acetamides. This research, detailed in Rhodium-catalysed hydroformylation of N-(2-propenyl)-β-lactams as a key step in the synthesis, involved a two-step approach, starting from N-(2-propenyl)-β-lactams, and could be significant for developing new pharmacologically active compounds.

Synthesis and Structure Analysis

The study by Yang Chao (2008) involved synthesizing N-((2-oxo-3-substituted-oxazolidin-5-yl)methyl)acetamide using a new method. This synthesis and the structural analysis contribute to understanding the chemical properties and potential applications of acetamide derivatives in medicinal chemistry.

X-ray Crystallography

The work of Sethusankar et al. (2001) presented the single-crystal X-ray diffraction study of a related compound, providing insights into the molecular structure that are critical for understanding the interaction of these compounds with biological targets.

Hydrogen Bonding Patterns

The paper by López et al. (2010) described the hydrogen-bonding patterns in three substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides. This research is essential for understanding the molecular interactions and stability of acetamide derivatives, which could influence their pharmacological properties.

Photovoltaic Efficiency Modeling

Mary et al. (2020) conducted a study on benzothiazolinone acetamide analogs, examining their potential use as photosensitizers in dye-sensitized solar cells. This research opens avenues for the application of acetamide derivatives in renewable energy technology.